5-Phenyl-1H-1,2,3-triazole-4-carboxylic acid

• IUPAC Name: 5-phenyl-2H-triazole-4-carboxylic acid
• InChI: InChI=1S/C9H7N3O2/c13-9(14)8-7(10-12-11-8)6-4-2-1-3-5-6/h1-5H,(H,13,14)(H,10,11,12)
• InChI Key: KZVFXYXQNAYXFT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NNN=C2C(=O)O
• Molecular Formula: C9H7N3O2
• DSSTOX Substance ID: DTXSID60390257
• Molecular Weight: 189.17 g/mol
• CAS RN: 830-78-4

Description

5-Phenyl-1H-1,2,3-triazole-4-carboxylic acid is a compound that belongs to the class of triazoles. Triazoles are five-membered heterocycles with three nitrogen atoms and two carbon atoms.

Synthesis Analysis

The structure of 3-oxy-5-phenyl-1H-1,2,3-triazole-4-carboxylic acid was determined both experimentally (by the X-ray diffraction method) and by quantum-chemical calculations. Alkylation of 3-oxy-5-phenyl-1H-1,2,3-triazole-4-carboxylic acid (as crystal hydrate) with methyl iodide, depending on the reactant ratio, gives 1-methoxy-4-phenyl-1H-1,2,3-triazole-5-carboxylic acid and methyl 1-methoxy-4-phenyl-1H-1,2,3-triazole-5-carboxylate.

Molecular Structure Analysis

The molecular formula of 1H-1,2,3-Triazole-4-carboxylic acid is C3H3N3O2. The structure of 3-oxy-5-phenyl-1H-1,2,3-triazole-4-carboxylic acid was determined both experimentally (by the X-ray diffraction method) and by quantum-chemical calculations.

Chemical Reactions Analysis

Nitration of the title compound under mild conditions occurs at the 5-phenyl group with formation of meta-nitro derivative, while under more severe conditions 3,5-dinitrobenzoic acid is obtained.

Physical And Chemical Properties Analysis

The density of 1H-1,2,3-Triazole-4-carboxylic acid is 1.7±0.1 g/cm3, and its boiling point is 446.2±18.0 °C at 760 mmHg. It has a molar refractivity of 23.8±0.3 cm3.

Scientific Research Applications

Synthesis Methods

• Oriented Synthesis : A new method for synthesizing 5-phenyl-1H-1,2,3-triazole-4-carboxylic acid derivatives has been developed, utilizing phenyl acetylene, sodium azide, and methyl iodide in the presence of copper iodide. This approach offers easy material availability, high stereoselectivity, and good overall yield (Liu et al., 2015).

• Chemical Properties and Modifications : The structure and properties of 3-oxy-5-phenyl-1H-1,2,3-triazole-4-carboxylic acid have been studied, demonstrating its potential for various chemical modifications such as alkylation and nitration, which are crucial for synthesizing diverse compounds (Shtabova et al., 2005).

Application in Peptidomimetics and Drug Development

• Peptidomimetics : 5-amino-1,2,3-triazole-4-carboxylic acid, a closely related compound, is significant for creating peptidomimetics and biologically active compounds based on the triazole scaffold. This is especially important for generating compounds like HSP90 inhibitors (Ferrini et al., 2015).

Luminescence and Sensing Applications

• Luminescence in Metal-Organic Frameworks : Triazole derivatives have been incorporated into lanthanide metal-organic frameworks, which exhibit luminescence properties. These frameworks can be used for sensing metal ions and nitroaromatic compounds (Wang et al., 2016).

Biological Activity

• Antimicrobial Properties : Derivatives of 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylic acid, such as piperazine carboxamides, have shown antimicrobial activities against various bacterial and fungal strains, highlighting their potential in pharmaceutical applications (Jadhav et al., 2017).

Other Applications

• Schiff Bases Formation : Schiff bases, which have various applications in dyes, textiles, and pharmaceuticals, can be synthesized from triazole derivatives. These compounds hold significant potential in creating biologically active molecules for disease treatment (Gürbüz et al., 2020).

• Click Chemistry : The synthesis of 5-phenyl-1H-1,2,3-triazole-4-carboxylate derivatives via 'click chemistry' demonstrates a straightforward and efficient method for producing these compounds, which can be further modified for various applications (Chen et al., 2010).

Mechanism of Action

Target of Action

Triazole derivatives have been known to interact with a variety of enzymes and receptors, showing versatile biological activities .

Mode of Action

It’s worth noting that triazole compounds are capable of binding in the biological system with a variety of enzymes and receptors . This interaction can lead to changes in the function of these targets, potentially influencing cellular processes.

Biochemical Pathways

Triazole derivatives have been reported to exhibit anti-inflammatory activity , suggesting they may influence pathways related to inflammation.

Result of Action

Given the reported biological activities of similar triazole compounds, it can be inferred that this compound may have potential therapeutic effects .